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Compound of Interest

Compound Name: 5-Chlorosaccharin

CAS No.: 29083-16-7

Cat. No.: B1215115

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chlorosaccharin, a halogenated derivative of the well-known artificial sweetener saccharin,

is a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis.

Its structure, featuring a 1,2-benzisothiazole-3(2H)-one 1,1-dioxide core with a chlorine

substituent on the benzene ring, provides a valuable scaffold for developing novel therapeutic

agents. The presence of the chlorine atom at the 5-position critically influences the molecule's

electronic properties, lipophilicity, and metabolic stability, making it a versatile building block for

drug discovery.[1][2] More than 250 FDA-approved drugs contain chlorine, highlighting the

importance of chlorinated compounds in pharmaceuticals.[1] This technical guide offers a

comprehensive overview of 5-Chlorosaccharin, detailing its molecular structure,

physicochemical properties, spectroscopic signature, synthesis, and applications.

Chemical Identity and Molecular Structure
A precise understanding of a molecule's identity and structure is fundamental to its application

in research and development.
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Nomenclature and Chemical Identifiers
The systematic identification of 5-Chlorosaccharin is established through a consistent set of

nomenclature and registry numbers, ensuring unambiguous communication in a scientific

context.

Identifier Value

IUPAC Name 5-chloro-1,1-dioxo-1,2-benzothiazol-3-one[3]

Synonyms
5-Chlorosaccharin, 5-Chloro-1,2-benzisothiazol-

3(2H)-one 1,1-dioxide[4]

CAS Number 29083-16-7[3][4][5]

Molecular Formula C₇H₄ClNO₃S[3][4][5]

Molecular Weight 217.63 g/mol [3][4]

InChI Key WGKQCRDCROUYLI-UHFFFAOYSA-N[4]

Canonical SMILES C1=CC2=C(C=C1Cl)C(=O)NS2(=O)=O[4]

Molecular Structure Analysis
The structure of 5-Chlorosaccharin is characterized by a bicyclic system where a benzene

ring is fused to a five-membered sulfonamide ring.

Caption: 2D Molecular Structure of 5-Chlorosaccharin.

Key structural features include:

Aromatic Ring: The chlorobenzene moiety. The electron-withdrawing nature of the chlorine

atom modifies the electron density of the aromatic system.

Sulfonamide Group: A cyclic sulfonamide (a sultam) which is a critical pharmacophore in

many biologically active molecules.

Carbonyl Group: A lactam carbonyl group adjacent to the nitrogen atom.
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This combination of functional groups results in an acidic proton on the nitrogen, making the

molecule amenable to various substitution reactions. The molecule is achiral.[4]

Physicochemical Properties
The physical and chemical properties of 5-Chlorosaccharin dictate its behavior in chemical

reactions and biological systems.

Property Value Source

Molecular Weight 217.63 g/mol [3][4]

Density 1.679 g/cm³ [5]

XLogP3 1.5 [3]

Melting Point Not Available [5]

Solubility Not Available [5]

Note: It is critical to distinguish 5-Chlorosaccharin (CAS 29083-16-7), where chlorine is on the

benzene ring, from N-Chlorosaccharin (CAS 14070-51-0), where chlorine is attached to the

nitrogen atom.[6] The latter is a well-known chlorinating agent with different properties.[7]

The introduction of chlorine at the 5-position, compared to unsubstituted saccharin, increases

the molecular weight and is expected to increase its lipophilicity (as indicated by the positive

XLogP3 value), which can enhance membrane permeability—a key parameter in drug design.

Spectroscopic Characterization
Spectroscopic data provides the definitive structural confirmation of 5-Chlorosaccharin. While

a complete, publicly available dataset is limited, the expected spectral characteristics can be

predicted based on the structure.

¹H NMR (Proton NMR): The spectrum would show signals corresponding to the aromatic

protons and the N-H proton. The aromatic region would display a complex splitting pattern

for the three protons on the chlorinated benzene ring. The N-H proton would appear as a

broad singlet, with its chemical shift being solvent-dependent.
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¹³C NMR (Carbon NMR): The spectrum would exhibit seven distinct signals for the seven

carbon atoms in the molecule. The carbonyl carbon would appear significantly downfield

(~160-170 ppm). The chemical shifts of the aromatic carbons would be influenced by the

chloro and sulfonyl substituents.

Infrared (IR) Spectroscopy: Key vibrational bands would confirm the presence of principal

functional groups:

N-H stretch: A broad peak around 3200-3400 cm⁻¹.

C=O stretch (carbonyl): A strong, sharp peak around 1700-1750 cm⁻¹.

S=O stretch (sulfonyl): Two strong peaks, typically in the ranges of 1330-1370 cm⁻¹

(asymmetric) and 1140-1180 cm⁻¹ (symmetric).

Mass Spectrometry (MS): The mass spectrum would show a molecular ion (M⁺) peak at m/z

217. A characteristic isotopic pattern for the presence of one chlorine atom ([M]⁺ and [M+2]⁺

in an approximate 3:1 ratio) would be a definitive feature.

Synthesis and Reaction Chemistry
The synthesis of 5-Chlorosaccharin is typically achieved through the oxidative cyclization of a

corresponding substituted sulfonamide. This method is a cornerstone for producing various

saccharin derivatives.

Established Synthetic Pathway: Oxidative Cyclization
A common and effective method for synthesizing saccharin derivatives involves the oxidation of

2-methylarenesulfonamides. For 5-Chlorosaccharin, the starting material is 5-chloro-2-methyl-

benzenesulfonamide.[5]

Caption: General workflow for the synthesis of 5-Chlorosaccharin.

Detailed Experimental Protocol
The following protocol is a representative example of the oxidative cyclization method.

Objective: To synthesize 5-Chlorosaccharin from 5-chloro-2-methyl-benzenesulfonamide.
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Materials:

5-chloro-2-methyl-benzenesulfonamide

Potassium permanganate (KMnO₄) or another suitable oxidant

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Deionized water

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolution: Dissolve 5-chloro-2-methyl-benzenesulfonamide and sodium hydroxide in water

in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

Oxidation: Gently heat the solution. Slowly add the oxidizing agent (e.g., potassium

permanganate) in portions. The rate of addition should be controlled to maintain a

manageable reaction temperature. Causality Insight: The basic medium facilitates the

oxidation of the methyl group to a carboxylic acid by the strong oxidant.

Reaction Monitoring: Continue heating and stirring the mixture until the characteristic color of

the oxidant disappears, indicating the completion of the reaction. This typically takes several

hours.

Workup: Cool the reaction mixture to room temperature. Remove the manganese dioxide

byproduct by filtration.

Cyclization and Precipitation: Transfer the clear filtrate to a beaker and cool in an ice bath.

Slowly add concentrated hydrochloric acid until the solution is strongly acidic (pH ~1-2).

Causality Insight: Acidification protonates the carboxylate and sulfonamide groups, triggering

an intramolecular condensation (cyclization) to form the thermodynamically stable five-

membered sultam ring, which precipitates from the aqueous solution.
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Isolation and Purification: Collect the white precipitate of 5-Chlorosaccharin by vacuum

filtration. Wash the solid with cold water to remove residual acid and inorganic salts. The

product can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Drying: Dry the purified product under vacuum to obtain the final 5-Chlorosaccharin.

Self-Validation System: The identity and purity of the synthesized product must be confirmed

using the spectroscopic methods outlined in Section 3 and by melting point analysis.

Applications in Research and Drug Development
The unique structural features of 5-Chlorosaccharin make it a valuable scaffold in medicinal

chemistry.

Synthetic Intermediate: It serves as a key starting material for creating more complex

molecules. The acidic N-H bond can be readily alkylated or arylated, allowing for the

introduction of diverse functional groups to explore structure-activity relationships (SAR).[8]

Modulation of Pharmacokinetics: The chlorine atom enhances lipophilicity, which can

improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME)

profile. It can also block sites of metabolic oxidation, increasing the compound's half-life.

Bioisosteric Replacement: The entire saccharin scaffold can act as a bioisostere for a

carboxylic acid group, offering a non-ionizable alternative with a distinct geometry and

hydrogen bonding capacity.

Ligand for Biological Targets: Research has indicated that saccharin derivatives can act as

ligands for various biological targets. For instance, some derivatives have been evaluated as

ligands for the glycine binding site of the NMDA receptor, suggesting potential applications in

neuroscience.[5]

The strategic placement of the chlorine atom at the 5-position provides a specific vector for

molecular interactions within a protein binding pocket, potentially enhancing binding affinity and

selectivity compared to unsubstituted or differently substituted analogues.

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Chlorosaccharin is associated with the following hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood.

Conclusion
5-Chlorosaccharin is a structurally distinct and synthetically accessible molecule with

significant potential for application in drug discovery and materials science. Its defined

molecular structure, characterized by a chlorinated aromatic ring fused to a sulfonamide-

lactone core, provides a robust platform for chemical modification. Understanding its

physicochemical properties, spectroscopic signature, and synthetic pathways is crucial for

researchers aiming to leverage this compound as a building block for novel, high-value

chemical entities. As the drive for new therapeutics continues, the strategic use of halogenated

scaffolds like 5-Chlorosaccharin will remain a cornerstone of modern medicinal chemistry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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